Cas no 16794-12-0 (2-Butanesulfonicacid)

• Product Name: 2-Butanesulfonicacid
• CAS No: 16794-12-0
• MF: C₄H₁₀O₃S
• MW: 138.185400485992
• MDL: MFCD12912178
• CID: 50536
• PubChem ID: 3014952
• Update Time: 2025-04-18

2-Butanesulfonicacid Chemical and Physical Properties

Names and Identifiers

• 2-butanesulfonic acid
• BUTANE-1-SULFONIC ACID
• (-)-butaclamol
• (+-)-(4a,13b-trans)[3(OH),13b(H)-trans]-3-tert-Butyl-2,3,4,4a,8,9,13b,14-octahydro-1H-benzo[6,7]cyclohepta(1,2,3-de)pyrido[2,1-a]isochinolin-3-ol
• (+-)-But-2t-enyl-bernsteinsaeure-anhydrid
• (+)-butaclamol
• (+-)-Butaclamol
• (+-)-Butan-sulfonsaeure-(2)
• 2-butene-1-ylsuccinic anhydride
• 4-(Buten-2-yl)-bernsteinsaeureanhydrid
• 4-HEXENE-1,2-DICARBOXYLIC ANHYDRIDE
• butane-2-sulfonic acid
• butenylsuccini
• n-Butan-2-sulfonsaeure
• sec-Butanesulfonicacid
• BUTANESULFONIC ACID
• 16794-12-0
• DTXSID6041395
• 2-Butanesulfonicacid
• J758K2X590
• sec-butanesulfonic acid
• UNII-J758K2X590
• NS00120508
• EN300-7231762
• methylpropanesulfonic acid
• SCHEMBL28901
• Q27281291
• DTXCID4021395
• G59697

• MDL： MFCD12912178
• Inchi： 1S/C4H10O3S/c1-3-4(2)8(5,6)7/h4H,3H2,1-2H3,(H,5,6,7)
• InChI Key： BRXCDHOLJPJLLT-UHFFFAOYSA-N
• SMILES： S(C(C)CC)(=O)(=O)O

Computed Properties

• Exact Mass: 138.0351
• Monoisotopic Mass: 138.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.8A^2

Experimental Properties

• Density: 1.217
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.456
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids